(5E)-hept-5-en-3-yn-1-ol
Overview
Description
(5E)-hept-5-en-3-yn-1-ol, also known as geraniol, is a natural compound found in many essential oils such as rose, lemon, and citronella. It has been extensively researched for its potential applications in various fields such as medicine, agriculture, and food industry.
Mechanism of Action
The mechanism of action of (5E)-hept-5-en-3-yn-1-ol is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, disrupting the cell membrane, and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
(5E)-hept-5-en-3-yn-1-ol has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, it has been shown to have anti-microbial properties by disrupting the cell membrane of bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the major advantages of using (5E)-hept-5-en-3-yn-1-ol in lab experiments is its natural origin. It is a non-toxic compound that can be easily synthesized and purified. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on (5E)-hept-5-en-3-yn-1-ol. One of the directions is to explore its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. Another direction is to investigate its potential as a natural pesticide and insect repellent. Furthermore, the development of new synthesis methods and formulations can also be an area of future research.
Conclusion:
In conclusion, (5E)-hept-5-en-3-yn-1-ol is a natural compound that has been extensively studied for its potential applications in medicine, agriculture, and food industry. Its anti-inflammatory, anti-cancer, and anti-microbial properties make it a promising candidate for the development of new drugs and pesticides. However, further research is needed to fully understand its mechanism of action and explore its potential applications in various fields.
Scientific Research Applications
(5E)-hept-5-en-3-yn-1-ol has been widely studied for its potential applications in medicine, agriculture, and food industry. In medicine, it has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. In agriculture, it has been used as a natural pesticide and insect repellent. In the food industry, it has been used as a flavoring agent and preservative.
properties
IUPAC Name |
(E)-hept-5-en-3-yn-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O/c1-2-3-4-5-6-7-8/h2-3,8H,6-7H2,1H3/b3-2+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCORZGDNSGLGTG-NSCUHMNNSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC#CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C#CCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401313644 |
Source
|
| Record name | (5E)-5-Hepten-3-yn-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401313644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5E)-hept-5-en-3-yn-1-ol | |
CAS RN |
98014-46-1 |
Source
|
| Record name | (5E)-5-Hepten-3-yn-1-ol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=98014-46-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (5E)-5-Hepten-3-yn-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401313644 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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